Cas no 2171269-89-7 ((2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-hydroxybutanoic acid
• CAS No: 2171269-89-7
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5966696
• PubChem ID: 165580608
• Update Time: 2025-06-12

(2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-hydroxybutanoic acid
• 2171269-89-7
• EN300-1529642
• (2S,3R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]acetamido}-3-hydroxybutanoic acid

• Inchi： 1S/C26H30N2O7/c1-16(29)23(24(31)32)27-22(30)14-26(10-12-34-13-11-26)28-25(33)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21,23,29H,10-15H2,1H3,(H,27,30)(H,28,33)(H,31,32)/t16-,23+/m1/s1
• InChI Key： DSHYVTIRDFKZLN-MWTRTKDXSA-N
• SMILES： O1CCC(CC(N[C@H](C(=O)O)[C@@H](C)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134Ų

Additional information on (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-hydroxybutanoic acid

Research Briefing on (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-hydroxybutanoic acid (CAS: 2171269-89-7)

The compound (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-hydroxybutanoic acid (CAS: 2171269-89-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, structural characteristics, and biological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the solid-phase peptide synthesis (SPPS) process. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable for the stepwise assembly of peptides, ensuring high yield and purity. Researchers have optimized the synthesis protocol to enhance the efficiency of incorporating this compound into complex peptide chains, thereby facilitating the development of novel therapeutic agents.

Structural analysis via nuclear magnetic resonance (NMR) and X-ray crystallography has revealed that the (2S,3R) configuration of the compound contributes to its stability and reactivity. The hydroxybutanoic acid moiety, in particular, has been identified as a critical functional group that influences the compound's interactions with biological targets. These insights have paved the way for its use in designing peptidomimetics and other bioactive molecules.

In addition to its synthetic utility, preliminary in vitro studies have demonstrated the compound's potential as a modulator of enzymatic activity. For instance, it has shown inhibitory effects on certain proteases, suggesting its applicability in developing protease inhibitors for therapeutic purposes. Further investigations are underway to explore its pharmacokinetic properties and in vivo efficacy.

In conclusion, (2S,3R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-3-hydroxybutanoic acid represents a versatile and promising tool in chemical biology. Its unique structural features and functional properties make it a valuable asset for peptide synthesis and drug discovery. Future research should focus on expanding its applications and optimizing its performance in various biological contexts.